Cas no 94020-93-6 (Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-)
94020-93-6 structure
Product Name:Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-
CAS No:94020-93-6
MF:C20H38O2
MW:310.514526844025
CID:811368
PubChem ID:12738088
Update Time:2025-04-19
Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel- Chemical and Physical Properties
Names and Identifiers
-
- Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel-
- (1alpha,2beta,5.alpha.)-5-methyl-2-(1-methylethyl)cyclohexyl decanoate
- [(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl] decanoate
- Decanoic acid, 5-methyl-2-(1-methylethyl)cyclohexyl ester, (1alpha,2beta,5alpha)-
- (1alpha,2beta,5alpha)-5-Methyl-2-(1-methylethyl)cyclohexyl decanoate
- NS00039889
- EINECS 301-388-7
- 94020-93-6
- DTXSID20240224
-
- Inchi: 1S/C20H38O2/c1-5-6-7-8-9-10-11-12-20(21)22-19-15-17(4)13-14-18(19)16(2)3/h16-19H,5-15H2,1-4H3/t17-,18+,19-/m0/s1
- InChI Key: OLKHPKJDRMQATD-OTWHNJEPSA-N
- SMILES: O(C(CCCCCCCCC)=O)[C@H]1C[C@@H](C)CC[C@@H]1C(C)C
Computed Properties
- Exact Mass: 310.287180451g/mol
- Monoisotopic Mass: 310.287180451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 26.3Ų
Decanoic acid,(1R,2S,5R)-5-ethyl-2-(1-methylethyl)cyclohexyl ester, rel- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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